Cas no 95192-57-7 (4-Chloro-2,6-dinitrobenzoic acid)

• Product Name: 4-Chloro-2,6-dinitrobenzoic acid
• CAS No: 95192-57-7
• MF: C₇H₃ClN₂O₆
• MW: 246.561520814896
• MDL: MFCD02249880
• CID: 799251
• PubChem ID: 2762952
• Update Time: 2024-10-25

4-Chloro-2,6-dinitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2,6-dinitrobenzoic acid
• Benzoic acid,4-chloro-2,6-dinitro-
• 6126AJ
• SY013029
• AB0214422
• AX8095685
• 4-Chloro-2,6-dinitrobenzoic acid (ACI)
• AKOS003610591
• MFCD02249880
• CS-0316807
• 95192-57-7
• AC1918
• DB-081342
• VDA19257
• CS-11266
• DTXSID30376604
• AC-23456

• MDL： MFCD02249880
• Inchi： 1S/C7H3ClN2O6/c8-3-1-4(9(13)14)6(7(11)12)5(2-3)10(15)16/h1-2H,(H,11,12)
• InChI Key： GQWMLRJMEVDSOK-UHFFFAOYSA-N
• SMILES： O=C(C1C([N+](=O)[O-])=CC(Cl)=CC=1[N+](=O)[O-])O

Computed Properties

• Exact Mass: 245.96800
• Monoisotopic Mass: 245.968
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129
• XLogP3: 1.7

Experimental Properties

• Density: 1.791
• Boiling Point: 395.3°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.666
• PSA: 128.94000
• LogP: 2.90100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives